Cas no 2171714-42-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid
• CAS No: 2171714-42-2
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6079191
• PubChem ID: 165563839
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid
• EN300-1550099
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methoxypent-4-yn-2-yl)carbamoyl]butanoic acid
• 2171714-42-2

• Inchi： 1S/C26H28N2O6/c1-3-8-17(15-33-2)27-25(31)23(13-14-24(29)30)28-26(32)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h1,4-7,9-12,17,22-23H,8,13-16H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： FJZVVVFKKQWUKI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC#C)COC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid

Comprehensive Guide to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid (CAS No. 2171714-42-2)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid (CAS No. 2171714-42-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and methoxypentynyl functional groups, makes it a valuable building block for researchers developing novel bioactive compounds. The compound's carboxylic acid moiety further enhances its versatility in conjugation reactions.

In recent years, the demand for custom peptide synthesis and click chemistry applications has surged, driving interest in compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid. Researchers frequently search for "Fmoc-amino acid derivatives" and "alkyne-containing building blocks" to facilitate drug discovery and bioconjugation strategies. This compound's terminal alkyne group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation techniques.

The pharmaceutical industry has shown particular interest in 2171714-42-2 due to its potential in PROTAC (Proteolysis Targeting Chimera) development. As targeted protein degradation emerges as a hot topic in drug discovery, scientists are actively exploring novel linkers and warhead components. The compound's dual functionality (Fmoc protection and alkyne group) makes it an attractive candidate for constructing sophisticated protein degraders and bioconjugates.

From a synthetic chemistry perspective, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid offers several advantages. The Fmoc group provides excellent protection during solid-phase peptide synthesis (SPPS), while the methoxypentynyl side chain introduces valuable structural diversity. Many researchers inquire about "Fmoc deprotection conditions" and "alkyne handling precautions" when working with this compound, reflecting practical concerns in laboratory applications.

In material science applications, the compound's carboxylic acid functionality enables surface modification of nanoparticles and biomaterials. The growing field of theranostics (combined therapy and diagnostics) particularly benefits from such multifunctional linkers. Recent publications highlight its use in creating smart drug delivery systems and bioimaging probes, addressing current trends in personalized medicine.

The stability profile of CAS 2171714-42-2 makes it suitable for various experimental conditions. However, proper storage at -20°C under inert atmosphere is recommended to maintain the integrity of both the Fmoc group and alkyne functionality. These handling requirements align with common search queries about "amino acid derivative storage" and "alkyne stability" in research databases.

Analytical characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid typically involves HPLC, mass spectrometry, and NMR spectroscopy. The compound's relatively high molecular weight (visible in ESI-MS) and distinctive proton signals (particularly from the fluorenyl and alkynyl moieties) facilitate purity assessment. These analytical aspects respond to frequent searches about "Fmoc compound characterization" in scientific communities.

Looking forward, the applications of 2171714-42-2 are expected to expand in chemical biology and drug discovery. Its compatibility with automated peptide synthesizers and click chemistry platforms positions it as a valuable tool for high-throughput screening campaigns. The compound addresses current research needs for "diverse peptide libraries" and "targeted drug conjugates", reflecting important directions in modern pharmaceutical development.

For researchers considering 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypent-4-yn-2-yl)carbamoylbutanoic acid for their projects, several commercial suppliers offer the compound with varying purity grades. Common inquiries about "Fmoc-amino acid pricing" and "bulk synthesis options" indicate the practical considerations surrounding its procurement. The growing market for custom peptide building blocks suggests increasing accessibility of this specialized compound.

In conclusion, CAS 2171714-42-2 represents a sophisticated tool for modern chemical research, bridging peptide chemistry with advanced conjugation technologies. Its unique combination of Fmoc protection, alkyne functionality, and carboxylic acid group addresses multiple current research challenges, from peptide drug development to biomaterials engineering. As synthetic methodologies advance, the applications of this versatile building block will likely continue to grow across multiple scientific disciplines.